Cas no 823191-42-0 (1,2-Benzisoxazol-5-amine, 3-(1-methyl-4-piperidinyl)-)

• Product Name: 1,2-Benzisoxazol-5-amine, 3-(1-methyl-4-piperidinyl)-
• CAS No: 823191-42-0
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 695089
• PubChem ID: 71419482
• Update Time: 2025-04-19

1,2-Benzisoxazol-5-amine, 3-(1-methyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-5-amine, 3-(1-methyl-4-piperidinyl)-
• 3-(1-methylpiperidin-4-yl)-1,2-benzoxazol-5-amine
• DTXSID00838724
• 3-(1-Methylpiperidin-4-yl)benzo[d]isoxazol-5-amine
• 823191-42-0

• Inchi： 1S/C13H17N3O/c1-16-6-4-9(5-7-16)13-11-8-10(14)2-3-12(11)17-15-13/h2-3,8-9H,4-7,14H2,1H3
• InChI Key： PSAXQIGFMPMQOJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2CCN(C)CC2)=N1)N

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3Ų